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Compound of Interest

Compound Name: 3-methyl-L-tyrosine

Cat. No.: B1345956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal and

handling of 3-methyl-L-tyrosine, a derivative of the amino acid L-tyrosine. Adherence to these

guidelines is crucial for ensuring laboratory safety and environmental protection.

Hazard Identification and Safety Precautions
While specific hazard data for 3-methyl-L-tyrosine is not extensively detailed in readily

available safety data sheets, it is prudent to handle it with the care afforded to all laboratory

chemicals. Many similar amino acid derivatives may cause skin, eye, and respiratory irritation.

Therefore, appropriate personal protective equipment (PPE) should be worn at all times.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: A lab coat and, if necessary, additional protective clothing to

prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or the generation of dust, use a

NIOSH-approved respirator.
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Spill and Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from spreading and entering drains or waterways.

Clean-up: For solid spills, carefully sweep or scoop up the material and place it into a

suitable, labeled container for disposal. Avoid generating dust. For liquid spills, absorb with

an inert material (e.g., sand, vermiculite) and place in a sealed container.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal: Dispose of the collected waste in accordance with local, state, and federal

regulations.

Disposal Procedures
The primary method for the disposal of 3-methyl-L-tyrosine and its contaminated packaging is

to follow all applicable federal, state, and local environmental regulations.

Unused Product: Unused 3-methyl-L-tyrosine should be disposed of through a licensed

professional waste disposal service. Do not dispose of it down the drain or into the

environment.

Contaminated Packaging: Empty containers should be treated as hazardous waste and

disposed of in the same manner as the unused product. Containers can be triple-rinsed (or

equivalent) and offered for recycling or reconditioning if local regulations permit.

Summary of Safety and Disposal Information
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Information Type Guideline

Personal Protective Equipment
Safety glasses, chemical-resistant gloves, lab

coat. Respirator if dust is generated.

Spill Cleanup
Sweep up solid material, place in a sealed

container for disposal. Avoid dust generation.

Product Disposal

Dispose of through a licensed professional

waste disposal service. Do not allow to enter

drains.[1]

Container Disposal
Dispose of as unused product in accordance

with local regulations.[2]

Environmental Precautions
Prevent entry into drains, sewers, and

waterways.

Disposal Decision Workflow
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3-methyl-L-tyrosine Disposal Workflow

Start: Have 3-methyl-L-tyrosine Waste

Is the material contaminated?

Consult Safety Data Sheet (SDS) for specific hazards

Yes

Is it an empty container?

No

Package waste in a labeled, sealed container

Contact Environmental Health & Safety (EHS) or licensed waste disposal service

Dispose of according to institutional and local regulations

No

Triple-rinse container with appropriate solvent

Yes

Dispose of container as non-hazardous waste (if permitted) or with chemical waste

Click to download full resolution via product page

Caption: A flowchart illustrating the decision-making process for the proper disposal of 3-
methyl-L-tyrosine waste.

Disclaimer: This information is intended as a guide and is based on general principles of

laboratory safety and chemical disposal. It is essential to consult the specific Safety Data Sheet

(SDS) for 3-methyl-L-tyrosine and to comply with all applicable local, state, and federal
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regulations for waste disposal. Your institution's Environmental Health and Safety (EHS) office

should be consulted for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

